1-(2-Diazopropyl)-4-methylbenzene

• CAS No.: 66343-73-5
• Molecular Formula: C10H12N2
• Molecular Weight: 160.22 g/mol
• IUPAC Name: 1-(2-diazopropyl)-4-methylbenzene
• InChI: InChI=1S/C10H12N2/c1-8-3-5-10(6-4-8)7-9(2)12-11/h3-6H,7H2,1-2H3
• InChI Key: VXGIDMOMBHRIHR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CC(=[N+]=[N-])C

Description

1-(2-Diazopropyl)-4-methylbenzene is a diazo compound characterized by a para-methyl-substituted benzene ring and a diazopropyl group (-CH(N₂)-CH₂-) at the ortho position. Diazo compounds are highly reactive due to the presence of the diazo (-N₂) functional group, which makes them valuable intermediates in organic synthesis, particularly in cyclopropanation, C–H insertion, and cross-coupling reactions. However, diazo compounds are inherently unstable and require careful handling due to their propensity for explosive decomposition under thermal or mechanical stress.

Comparison with Similar Compounds

1-(2-Fluoropropyl)-4-methylbenzene (F9)

Structural Differences : Replacing the diazo group with a fluorine atom results in 1-(2-fluoropropyl)-4-methylbenzene (F9), a stable fluorinated analog. The fluorine substituent eliminates the reactivity associated with the diazo group, enhancing thermal stability.
Physicochemical Properties :

• NMR Data : F9 exhibits distinct ¹H and ¹³C NMR signatures. For example, the fluoropropyl group shows characteristic splitting in ¹H NMR due to fluorine coupling, and ¹³C NMR reveals deshielded carbons adjacent to fluorine .

Property	1-(2-Diazopropyl)-4-methylbenzene	1-(2-Fluoropropyl)-4-methylbenzene (F9)
Functional Group	Diazopropyl (-CH(N₂)-CH₂-)	Fluoropropyl (-CH(F)-CH₂-)
Thermal Stability	Low (risk of decomposition)	High
Primary Applications	Synthetic intermediate	Organic intermediate, medicinal chemistry
Key Data Sources	Inferred from diazo chemistry	NMR spectra provided

Halogenated Esters (Bromopropylate, Chloropropylate)

Structural Differences: Compounds like bromopropylate and chloropropylate () feature ester linkages and halogen substituents (Br, Cl) instead of the diazo group. These are fully saturated, non-reactive structures compared to the diazo compound. Functional Contrast:

• Reactivity : The diazo group enables cycloaddition and insertion reactions, whereas halogenated esters are electrophilic due to halogens but lack the same synthetic versatility.
• Applications : Halogenated esters are used as pesticides (e.g., bromopropylate as an acaricide), highlighting their stability and low acute toxicity compared to the hazardous diazo group .

Property	1-(2-Diazopropyl)-4-methylbenzene	Bromopropylate/Chloropropylate
Functional Groups	Diazopropyl, methylbenzene	Ester, halogen, benzene
Stability	Thermally unstable	High (stable under ambient conditions)
Primary Applications	Organic synthesis	Agricultural pesticides
Toxicity Profile	Potentially explosive	Moderate (regulated use)

4-Dimethylaminoazobenzene

Structural Differences: 4-Dimethylaminoazobenzene () is an azo compound (-N=N-) with a dimethylamino group. While diazo and azo groups share nitrogen-based functionality, azo compounds are more stable and widely used as dyes. Hazard Comparison:

• Diazo Compounds : Risk of decomposition and explosion.
• Azo Compounds: Chronic toxicity concerns (e.g., carcinogenicity in 4-dimethylaminoazobenzene) but greater structural stability .

Research Implications and Gaps

• The diazo compound’s synthetic utility contrasts with the stability and specialized applications of its analogs (e.g., F9 in NMR studies, halogenated esters in agriculture).
• Further studies are needed to quantify the kinetic stability and reaction pathways of 1-(2-Diazopropyl)-4-methylbenzene, as current evidence focuses on its derivatives.

References [1] Anti-Markovnikov Hydrofunctionalization of Styrenes (NMR data for F9) [2] Hazard Assessment of 4-Dimethylaminoazobenzene (toxicity profiles) [3] Pesticide Chemicals Glossary (applications of halogenated esters)